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Compound of Interest

Compound Name: Dimethyl 5-aminoisophthalate

Cat. No.: B182512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethyl 5-aminoisophthalate is a commercially significant aromatic compound widely

utilized as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and

dyestuffs.[1][2][3][4] Its molecular structure, characterized by a benzene ring substituted with

two methoxycarbonyl groups and one amino group, provides a versatile scaffold for the

development of novel chemical entities. This technical guide provides a comprehensive

overview of the molecular structure of Dimethyl 5-aminoisophthalate, including its chemical

and physical properties, detailed spectroscopic data, and established synthetic protocols. The

information presented herein is intended to serve as a valuable resource for researchers and

professionals engaged in organic synthesis and drug development.

Chemical Structure and Identification
Dimethyl 5-aminoisophthalate, also known as 3,5-dicarbomethoxyaniline or 5-

aminoisophthalic acid dimethyl ester, is an organic compound with the chemical formula

C₁₀H₁₁NO₄.[5] The molecule consists of a central benzene ring with two methyl ester groups at

positions 1 and 3, and an amino group at position 5.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name dimethyl 5-aminobenzene-1,3-dicarboxylate[5]

CAS Number 99-27-4[5]

Molecular Formula C₁₀H₁₁NO₄[5]

Molecular Weight 209.20 g/mol [5]

SMILES COC(=O)C1=CC(=CC(=C1)N)C(=O)OC[3]

InChI Key DEKPYXUDJRABNK-UHFFFAOYSA-N[3]

Physicochemical Properties
Dimethyl 5-aminoisophthalate is a solid at room temperature and exhibits solubility in

chloroform.[2]

Table 2: Physical and Chemical Properties

Property Value

Appearance
White to light yellow to light orange

powder/crystal[3]

Melting Point 178-181 °C (lit.)

Assay ≥97.5% (GC)[3]

Solubility Soluble in Chloroform[2]

Spectroscopic Data
The molecular structure of Dimethyl 5-aminoisophthalate has been extensively characterized

using various spectroscopic techniques.

¹H NMR Spectroscopy
The ¹H NMR spectrum provides characteristic signals for the aromatic protons, the amino

group protons, and the methyl ester protons.
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Table 3: ¹H NMR Spectral Data (DMSO-d₆)

Chemical Shift
(ppm)

Multiplicity Integration Assignment

7.686 t 1H Aromatic CH

7.451 d 2H Aromatic CH

5.7 s 2H NH₂

3.866 s 6H OCH₃

Data sourced from ChemicalBook[6]

¹³C NMR Spectroscopy
The ¹³C NMR spectrum confirms the presence of the ten carbon atoms in the molecule,

including the carbonyl carbons of the ester groups and the aromatic carbons.

Table 4: ¹³C NMR Spectral Data (DMSO-d₆, 100 MHz)

Chemical Shift (ppm) Assignment

166.5 C=O

150.9 Aromatic C-N

145.6 Aromatic C

142.8 Aromatic C

137.5 Aromatic C

132.5 Aromatic C-CO

122.1 Aromatic CH

120.6 Aromatic CH

52.6 OCH₃
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Data interpreted from similar structures in the Royal Society of Chemistry supplementary

information.[1]

Infrared (IR) Spectroscopy
The IR spectrum displays characteristic absorption bands corresponding to the functional

groups present in the molecule.

Table 5: IR Spectral Data (KBr Pellet)

Wavenumber (cm⁻¹) Intensity Assignment

3450-3300 Strong, Broad N-H Stretch (Amino group)

3100-3000 Medium Aromatic C-H Stretch

2950-2850 Medium
Aliphatic C-H Stretch (Methyl

group)

1730-1700 Strong C=O Stretch (Ester)

1620-1580 Medium N-H Bend (Amino group)

1600-1450 Medium to Strong Aromatic C=C Stretch

1250-1000 Strong C-O Stretch (Ester)

Interpretation based on typical IR absorption frequencies for functional groups.[7][8]

Mass Spectrometry
Electron ionization mass spectrometry of Dimethyl 5-aminoisophthalate shows a molecular

ion peak corresponding to its molecular weight, along with characteristic fragmentation

patterns.

Table 6: Mass Spectrometry Data
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m/z Relative Intensity (%) Assignment

209 100 [M]⁺ (Molecular Ion)

178 80 [M - OCH₃]⁺

150 30 [M - COOCH₃]⁺

122 15 [M - 2(OCH₃) - H]⁺

Data sourced from PubChem.[5]

Synthesis Protocols
Dimethyl 5-aminoisophthalate can be synthesized through several routes, primarily involving

the reduction of a nitro group or the esterification of the corresponding carboxylic acid.

Synthesis from 5-Aminoisophthalic Acid
A straightforward method involves the direct esterification of 5-aminoisophthalic acid.

Experimental Protocol:

Dissolve 1.0 g (5.52 mmol) of 5-aminoisophthalic acid in 10 mL of methanol.[9]

Add a catalytic amount of concentrated sulfuric acid to the solution.[9]

Reflux the mixture at 90°C overnight.[9]

Remove the solvent under reduced pressure.[9]

Dissolve the residue in 15 mL of ethyl acetate.[9]

Wash the organic solution sequentially with two 15 mL portions of saturated sodium

bicarbonate solution and two 15 mL portions of brine.[9]

Dry the organic layer over anhydrous sodium sulfate.[9]

Remove the solvent under vacuum to yield Dimethyl 5-aminoisophthalate.[9]
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Synthesis from Dimethyl 5-Nitroisophthalate
Another common method is the reduction of the nitro group of Dimethyl 5-nitroisophthalate.

Experimental Protocol:

In a 2 L hydrogenation vessel, prepare a suspension of 95.7 g (0.4 mol) of Dimethyl 5-

nitroisophthalate and 8 g of 5% Pd/C catalyst in 0.8 L of methanol and 0.3 L of 2M HCl.[9]

Purge the vessel with nitrogen.[9]

Conduct the hydrogenation reaction at 45-55°C under mechanical stirring.[9]

Upon completion, filter the reaction mixture to remove the catalyst.[9]

Adjust the pH of the filtrate to 10 using a 2M NaOH solution to induce crystallization.[9]

Recover the solid product by filtration, wash with deionized water, and dry under vacuum

over P₂O₅ to obtain Dimethyl 5-aminoisophthalate. A yield of 77.0 g (92%) has been

reported for this procedure.[9]

Logical and Workflow Diagrams
The synthesis of Dimethyl 5-aminoisophthalate can be visualized through a logical workflow

diagram.

Starting Materials Reaction

Product

5-Aminoisophthalic Acid Esterification

Dimethyl 5-Nitroisophthalate Reduction

Dimethyl 5-aminoisophthalate
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Click to download full resolution via product page

Caption: Synthetic routes to Dimethyl 5-aminoisophthalate.

Applications in Drug Development and Research
Dimethyl 5-aminoisophthalate serves as a crucial building block in the synthesis of various

pharmaceutical compounds and other commercially important chemicals.[2][9] Its trifunctional

nature allows for diverse chemical modifications, making it a valuable scaffold in the design of

new molecular entities with potential therapeutic applications. It is a key intermediate in the

production of certain agrochemicals and dyestuffs.[2][3][4]

Conclusion
This technical guide has provided a detailed overview of the molecular structure and properties

of Dimethyl 5-aminoisophthalate. The comprehensive data on its chemical identification,

physicochemical properties, and spectroscopic characteristics, along with detailed synthetic

protocols, offer a valuable resource for scientists and researchers. The versatility of this

molecule as a synthetic intermediate underscores its importance in the fields of medicinal

chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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